Cas no 202325-52-8 (p-cresol-d7)

• Product Name: p-cresol-d7
• CAS No: 202325-52-8
• MF: C₇H₈O
• MW: 115.180953979492
• MDL: MFCD03428122
• CID: 909347
• Update Time: 2025-06-11

p-cresol-d7 Chemical and Physical Properties

Names and Identifiers

• p-cresol-d7

• MDL： MFCD03428122
• Inchi： 1S/C7H8O/c1-6-2-4-7(8)5-3-6/h2-5,8H,1H3/i1D3,2D,3D,4D,5D
• InChI Key： IWDCLRJOBJJRNH-AAYPNNLASA-N
• SMILES： OC1C([2H])=C([2H])C(C([2H])([2H])[2H])=C([2H])C=1[2H]

Additional information on p-cresol-d7

P-Cresol-d7: A Comprehensive Overview

P-Cresol-d7, also known as 4-methylphenol-d7, is a deuterated derivative of p-cresol. This compound is widely used in various scientific and industrial applications due to its unique properties and stability. The CAS number for p-cresol-d7 is 202325-52-8, which uniquely identifies it in chemical databases and regulatory systems. As a deuterated compound, p-cresol-d7 has gained significant attention in recent years due to its role in isotopic labeling, particularly in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

The structure of p-cresol-d7 consists of a phenol ring with a methyl group attached at the para position. The deuterium atoms are incorporated into the methyl group, replacing the natural hydrogen atoms. This substitution enhances the compound's stability and makes it an ideal tool for studying molecular interactions and reaction mechanisms. Recent studies have highlighted the importance of deuterated compounds like p-cresol-d7 in understanding hydrogen bonding and proton transfer processes in complex chemical systems.

In terms of synthesis, p-cresol-d7 is typically produced through a multi-step process involving deuterium exchange reactions. Researchers have developed innovative methods to optimize the synthesis of this compound, ensuring high purity and yield. For instance, a study published in 2023 demonstrated a novel catalytic approach that significantly reduces production costs while maintaining the quality of the final product. This advancement has made p-cresol-d7 more accessible for both academic and industrial applications.

P-Cresol-d7 finds extensive use in analytical chemistry, particularly in NMR spectroscopy. The presence of deuterium atoms allows for precise measurement of molecular structures and dynamics, making it a valuable tool for structural elucidation. Additionally, p-cresol-d7 is employed in environmental science to study the behavior of pollutants in aquatic systems. Its ability to mimic natural compounds while providing distinct spectral signatures has made it indispensable in contaminant monitoring studies.

Another emerging application of p-cresol-d7 is in pharmaceutical research. Deuterated compounds are increasingly being used to develop stable drug candidates with improved pharmacokinetics. A recent study explored the potential of p-cresol-d7 as a precursor for synthesizing bioactive molecules, demonstrating its versatility in drug discovery pipelines. This research underscores the growing importance of deuterated compounds like p-cresol-d7 in advancing medical science.

Despite its numerous applications, the handling and storage of p-cresol-d7 require careful consideration. Due to its chemical properties, it should be stored in a cool, dry place away from direct sunlight. Proper safety measures must be followed during handling to ensure optimal results and minimize risks associated with exposure.

In conclusion, p-cresol-d7 (CAS No: 202325-52-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique properties as a deuterated derivative make it an invaluable tool for researchers and industry professionals alike. With ongoing advancements in synthesis techniques and expanding application areas, p-cresol-d7 continues to play a pivotal role in scientific innovation.